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Compound of Interest
Compound Name: (2-Aminopyridin-4-yl)methanol

Cat. No.: B035309

L  Get Quote

An In-depth Technical Guide on (2-Aminopyridin-4-yl)methanol

This guide provides essential physicochemical data for (2-Aminopyridin-4-yl)methanol, a
compound of interest to researchers, scientists, and professionals in the field of drug
development. The information is presented in a clear and structured format to facilitate its use
in experimental design and data analysis.

Physicochemical Properties

The fundamental molecular characteristics of (2-Aminopyridin-4-yl)methanol are summarized
in the table below. This data is critical for stoichiometric calculations, solution preparation, and
analytical characterization.

Property Value Source
Molecular Formula CesHsN20 [L1121[31[4115]
Molecular Weight 124.14 g/mol [11[415]

Alternate Molecular Weight

124.143 g/mol

[2]

Alternate Molecular Weight

124.142 g/mol

[3]
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Relationship between Chemical Identity and
Properties

The chemical formula of a compound dictates its molecular weight, which is a fundamental
physical property. The following diagram illustrates the direct logical relationship between the
chemical name, its empirical formula, and its calculated molecular weight.

(2-Aminopyridin-4-yl)methanol has formula > CsHsN20 results In > 124.14 g/mol

Click to download full resolution via product page

Caption: Logical flow from compound name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(2-Aminopyridin-4-yl)methanol molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035309#2-aminopyridin-4-yl-methanol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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